BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 4-Bromophthalic acid
anhydride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromophthalic acid

Cat. No.: B181821

An In-depth Technical Guide to the Physical Properties of 4-Bromophthalic Acid Anhydride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
Bromophthalic acid anhydride, a crucial intermediate in the synthesis of various organic
compounds, including dyes, pigments, and pharmaceuticals.[1] This document outlines its
fundamental characteristics, presents quantitative data in a structured format, and details the
experimental protocols for their determination.

Core Physical Properties

4-Bromophthalic acid anhydride is an organic compound with the chemical formula
CsHs3Br0Os.[2][3] It typically presents as an off-white to white crystalline powder.[1][2][3][4]

Quantitative Physical Data

The following table summarizes the key physical properties of 4-Bromophthalic acid
anhydride.
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Property Value Source(s)
Molecular Formula CsHs3BrOs [21[31[5]
Molecular Weight 227.01 g/mol [2][3][5][6]
Off-white to white crystalline
Appearance [L1121131[ 7]
powder
] ] 107 °C (with reported ranges
Melting Point (213108111
of 106-111 °C)
Boiling Point 361.8 °C at 760 mmHg [1][2]
Density 1.911 g/cm3 [2]
Very soluble in Benzene;
soluble in other organic
Solubility solvents like acetone and [1][2][10]
ethanol; sparingly soluble in
water.
Refractive Index 1.651 [2][3]
Flash Point 172.6 °C [2][3]

Experimental Protocols for Property Determination

Accurate determination of physical properties is essential for the identification, purity
assessment, and application of chemical compounds.[11][12] The following sections detail the
standard methodologies for measuring the key physical properties of 4-Bromophthalic acid
anhydride.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of a compound's purity.[11] Pure crystalline solids
typically exhibit a sharp melting point, while impurities tend to lower and broaden the melting
range.[11][12] The capillary method is a widely used technique for this determination.[13]

Methodology:
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e Sample Preparation: A small amount of finely powdered, dry 4-Bromophthalic acid
anhydride is packed into a thin-walled capillary tube, sealed at one end, to a height of 1-2
mm.[11][14]

o Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned
with the thermometer bulb.[14] This assembly is then placed in a heating bath (such as a
Thiele tube filled with oil) or a modern digital melting point apparatus.[11]

o Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C
per minute, especially when approaching the expected melting point.[11][14]

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transformed
into a liquid is recorded as the end of the melting range.[11][14]

Measurement

Sample Preparation Apparatus Setup
| Dry, powdered sample |—>| Pack into capillary tube |-u»| Aitach tube to thermometer |—>| Place in heating apparatus |-u»| Heat slowly (1-2°C/min) |—>| Observe for melting |—>| Record start and end (empevaluresl ‘

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination (Micro-Reflux Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[15] For small sample quantities, the micro-reflux method is
a suitable technique.[16][17]

Methodology:

o Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed in a test
tube.[16][17]
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o Apparatus Setup: An inverted capillary tube (sealed at one end) is placed inside the test tube
containing the liquid. The test tube is then heated in a suitable apparatus, such as an oil bath
or a heating block.[16][18]

o Heating and Observation: The sample is heated, causing air and eventually the substance's
vapor to escape from the capillary tube, seen as a stream of bubbles.[16] Heating is then
discontinued.

o Data Recording: As the apparatus cools, the vapor pressure inside the capillary tube
decreases. The temperature at which the liquid is drawn back into the capillary tube is
recorded as the boiling point.[15][16] This occurs when the external pressure equals the
vapor pressure of the substance.[15]

Apparatus Setup Heating Phase Cooling & Measurement it
| Place liquid in test tube |—>| Insert inverted capillary tube Ml Heat the sample |—>| Observe continuous stream of bubbles M Stop heating |—>| Liquid enters capillary tube |—>| Record temperature |
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Caption: Workflow for Boiling Point Determination.

Solubility Determination

Solubility is defined as the maximum amount of a solute that can dissolve in a given amount of
solvent at a specific temperature to form a saturated solution.[19]

Methodology:

e Solvent Preparation: A known volume of the desired solvent (e.g., Benzene) is placed in a
flask and maintained at a constant temperature.[19][20]

e Solute Addition: A pre-weighed amount of 4-Bromophthalic acid anhydride is added to the
solvent in small increments.[19]
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» Equilibration: After each addition, the mixture is stirred or agitated until the solid is completely
dissolved. This process is continued until a small amount of undissolved solid remains,
indicating that the solution is saturated.[19][21]

e Analysis: The undissolved solute is separated from the saturated solution by filtration. The
amount of dissolved solute is then determined by subtracting the mass of the undissolved
solid from the total mass of the solid added.[19] The solubility is then expressed as mass of

solute per volume or mass of solvent.

1. Measure known volume of solvent at constant temperature

2. Add pre-weighed solute in small increments

3. Stir until dissolved

4. Continue adding solute until saturation (excess solid remains)

5. Separate undissolved solid (e.qg., filtration)

6. Weigh the undissolved solid

7. Calculate the mass of dissolved solute

Click to download full resolution via product page
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Caption: Workflow for Solubility Determination.

Safety and Handling

4-Bromophthalic acid anhydride is classified as an irritant and is corrosive.[4][5][6] It can
cause irritation to the eyes, skin, and respiratory system.[1][4][6] Therefore, appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
be worn when handling this chemical.[6] Work should be conducted in a well-ventilated area or
a fume hood to avoid inhalation of dust.[6][22]

Conclusion

The physical properties of 4-Bromophthalic acid anhydride are well-defined, making it a
reliable compound for various applications in research and development. The experimental
protocols outlined in this guide provide a framework for the consistent and accurate
determination of these properties, ensuring data quality and reproducibility in scientific
investigations. Adherence to proper safety protocols is paramount when working with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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